3-(2-{(E)-[1-(4-chlorophenyl)-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
3-(2-{(E)-[1-(4-chlorophenyl)-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0967227
InChI:
InChI=1S/C22H14ClN3O4S/c23-14-6-8-15(9-7-14)26-20(28)18(19(27)24-22(26)31)12-17-5-2-10-25(17)16-4-1-3-13(11-16)21(29)30/h1-12H,(H,29,30)(H,24,27,31)/b18-12+
SMILES:
C1=CC(=CC(=C1)N2C=CC=C2C=C3C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Cl)C(=O)O
Molecular Formula:
C22H14ClN3O4S
Molecular Weight:
451.9 g/mol
3-(2-{(E)-[1-(4-chlorophenyl)-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene]methyl}-1H-pyrrol-1-yl)benzoic acid
CAS No.:
Cat. No.: VC0967227
Molecular Formula: C22H14ClN3O4S
Molecular Weight: 451.9 g/mol
* For research use only. Not for human or veterinary use.
![3-(2-{(E)-[1-(4-chlorophenyl)-4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene]methyl}-1H-pyrrol-1-yl)benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H14ClN3O4S |
|---|---|
| Molecular Weight | 451.9 g/mol |
| IUPAC Name | 3-[2-[(E)-[1-(4-chlorophenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]pyrrol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C22H14ClN3O4S/c23-14-6-8-15(9-7-14)26-20(28)18(19(27)24-22(26)31)12-17-5-2-10-25(17)16-4-1-3-13(11-16)21(29)30/h1-12H,(H,29,30)(H,24,27,31)/b18-12+ |
| Standard InChI Key | CSSAYQKDDVFGIT-LDADJPATSA-N |
| Isomeric SMILES | C1=CC(=CC(=C1)N2C=CC=C2/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Cl)C(=O)O |
| SMILES | C1=CC(=CC(=C1)N2C=CC=C2C=C3C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Cl)C(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)N2C=CC=C2C=C3C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Cl)C(=O)O |
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